Cas no 2005941-93-3 (Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]-)

• Product Name: Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]-
• CAS No: 2005941-93-3
• MF: C₁₀H₁₇ClS
• MW: 204.759980916977
• CID: 5285832
• Update Time: 2025-06-10

Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]-

• Inchi： 1S/C10H17ClS/c1-12-8-4-7-10(9-11)5-2-3-6-10/h2-3H,4-9H2,1H3
• InChI Key： JQJPMSNCWDLDRW-UHFFFAOYSA-N
• SMILES： C1CC(CCl)(CCCSC)CC=1

Additional information on Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]-

Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- (CAS No. 2005941-93-3): An Overview

Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- (CAS No. 2005941-93-3) is a unique and versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound features a cyclopentene ring with a chloromethyl and a methylthio-substituted propyl group, making it an intriguing molecule for various applications.

The chemical structure of Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- is characterized by its cyclopentene ring, which provides a stable and reactive platform for further functionalization. The presence of the chloromethyl group introduces electrophilic reactivity, while the methylthio-substituted propyl group adds nucleophilic properties and potential sulfur-based interactions. These features make the compound a valuable building block in synthetic chemistry.

In recent years, the study of Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- has been enriched by advances in computational chemistry and experimental techniques. Researchers have utilized density functional theory (DFT) to predict the electronic properties and reactivity of the molecule, providing insights into its behavior in various chemical reactions. These computational studies have been complemented by experimental work, which has confirmed the theoretical predictions and expanded our understanding of the compound's reactivity.

One of the key applications of Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- is in the synthesis of complex organic molecules. The cyclopentene ring can undergo a variety of reactions, including Diels-Alder cycloadditions and ring-opening metathesis polymerization (ROMP), making it a useful intermediate in the preparation of polymers and other functional materials. The chloromethyl group can be readily converted into other functional groups through substitution reactions, further expanding the synthetic utility of the compound.

In the pharmaceutical industry, Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- has shown promise as a starting material for the synthesis of bioactive compounds. The presence of the methylthio group can be leveraged to introduce sulfur-containing functionalities that are often found in biologically active molecules. For example, recent studies have explored the use of this compound in the synthesis of potential anticancer agents and antimicrobial compounds. The ability to modify the chloromethyl group also allows for the introduction of various pharmacophores, enhancing the compound's versatility in drug discovery.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- has shown that it can be synthesized using green chemistry principles, minimizing waste and reducing environmental footprint. Additionally, efforts are underway to develop more sustainable methods for its production and use, aligning with broader goals in sustainable chemistry.

In conclusion, Cyclopentene, 4-(chloromethyl)-4-[3-(methylthio)propyl]- (CAS No. 2005941-93-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists and researchers in related fields. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.